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Compound of Interest

Compound Name: Solutol HS-15

Cat. No.: B10799355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Solutol® HS-15 (also

known under the brand name Kolliphor® HS 15), a non-ionic solubilizer and permeability

enhancer crucial for the formulation of poorly soluble active pharmaceutical ingredients (APIs).

This document details its composition, physicochemical properties, and research-grade

specifications, alongside experimental protocols for its application in pharmaceutical research.

Core Composition and Physicochemical Properties
Solutol® HS-15 is a macrogol 15 hydroxystearate, produced by reacting 15 moles of ethylene

oxide with 1 mole of 12-hydroxystearic acid.[1][2] This reaction results in a complex mixture

primarily composed of polyglycol mono- and di-esters of 12-hydroxystearic acid (approximately

70%) and a fraction of free polyethylene glycol (approximately 30%).[3][4] Its amphiphilic

nature, stemming from the lipophilic 12-hydroxystearate and the hydrophilic polyethylene glycol

chains, allows it to act as an effective solubilizing agent and emulsifier.[2][5]

The research grade of Solutol® HS-15 is characterized by specific physicochemical properties

that ensure its suitability for pharmaceutical development. These properties are summarized in

the tables below.
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Property Value References

Synonyms

Polyethylene Glycol 12-

hydroxystearate, Kolliphor®

HS 15, Polyoxyethylated 12-

hydroxystearic acid, Macrogol

(15)-hydroxystearate

[1]

CAS Number 70142-34-6; 61909-81-7 [1]

Molecular Formula (C₂H₄O)nC₁₈H₃₆O₃ [1][6][7]

Appearance
Colorless to off-white semi-

solid
[1]

HLB Value 16 [2]

Critical Micelle Concentration

(CMC)

0.005% - 0.02% (in aqueous

media)
[2][8]

Research Grade Specifications
Parameter Specification References

Water Content ≤0.5% [1]

Residue on Ignition ≤0.3% [1]

pH (10g/100ml in H₂O) 5-7 [1]

Acid Value ≤1 mg KOH/g [1]

Hydroxyl Value 90-110 mg KOH/g [1]

Iodine Value ≤2 g/100g [1]

Peroxide Value ≤3 meq/Kg [1]

Saponification Value 53-63 mg/g [1]

Mechanism of Action: Permeability Enhancement
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Solutol® HS-15 enhances the permeability of APIs across biological membranes primarily by

disrupting the structure and increasing the fluidity of the lipid bilayer.[9] This mechanism

facilitates the transport of drug molecules, particularly for those belonging to the

Biopharmaceutical Classification System (BCS) Class II (low solubility, high permeability) and

Class IV (low solubility, low permeability).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solutol® HS-15: A Technical Guide for Researchers in
Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799355#solutol-hs-15-composition-and-grade-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10799355#solutol-hs-15-composition-and-grade-for-research
https://www.benchchem.com/product/b10799355#solutol-hs-15-composition-and-grade-for-research
https://www.benchchem.com/product/b10799355#solutol-hs-15-composition-and-grade-for-research
https://www.benchchem.com/product/b10799355#solutol-hs-15-composition-and-grade-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10799355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

